Cas no 7473-71-4 ( )

• Product Name: &nbsp
• CAS No: 7473-71-4
• MF: C₁₆H₁₀O₃
• MW: 250.248804569244
• CID: 980137
• PubChem ID: 344026
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-acetylphenanthrene-9,10-dione
• 3-Acetyl-9,10-phenanthrenchinon
• 3-Acetyl-phenanthren-9,10-dion
• 3-Acetylphenanthrenchinon
• 3-acetyl-phenanthrene-9,10-dione
• AC1L7ZMQ
• NSC400689
• SureCN2599394
• 7473-71-4
• SCHEMBL2599394
• CHEMBL4469518
• DTXSID80322217
• NSC-400689
• DS-014067
•  

• Inchi： 1S/C16H10O3/c1-9(17)10-6-7-13-14(8-10)11-4-2-3-5-12(11)15(18)16(13)19/h2-8H,1H3
• InChI Key： PWIQTGILSVGIFX-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2C2=CC(C(C)=O)=CC=C21)=O

Computed Properties

• Exact Mass: 250.063
• Monoisotopic Mass: 250.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 478.9°C at 760 mmHg
• Flash Point: 211.1°C
• Refractive Index: 1.64
• PSA: 51.21
• LogP: 2.93520